Cas no 72752-80-8 (methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate)

methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate structure
72752-80-8 structure
Product Name:methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate
CAS No:72752-80-8
MF:C9H7NO4
MW:193.156182527542
MDL:MFCD12827780
CID:1071106
PubChem ID:12564532
Update Time:2025-09-18

methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate
    • methyl 2-oxo-2,3-dihydrobenzo[d]oxazole-6-carboxylate
    • Methyl 2-oxo-3H-benzo[d]oxazole-6-carboxylate
    • methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate
    • J-522058
    • FUJBKRLYHYJMNF-UHFFFAOYSA-N
    • BDBM50249042
    • Methyl 2-Oxidanylidene-3~{h}-1,3-Benzoxazole-6-Carboxylate
    • FT-0681310
    • CBP007
    • AKOS005072819
    • E78594
    • CS-0317235
    • FD-0742
    • DTXSID20502718
    • CHEMBL4087272
    • XCA75280
    • SCHEMBL2548767
    • MFCD12827780
    • Methyl 2-hydroxybenzo[d]oxazole-6-carboxylate
    • methyl2-oxo-2,3-dihydrobenzo[d]oxazole-6-carboxylate
    • 4I8
    • 72752-80-8
    • DA-03245
    • MDL: MFCD12827780
    • Inchi: 1S/C9H7NO4/c1-13-8(11)5-2-3-6-7(4-5)14-9(12)10-6/h2-4H,1H3,(H,10,12)
    • InChI Key: FUJBKRLYHYJMNF-UHFFFAOYSA-N
    • SMILES: O1C(NC2C=CC(C(=O)OC)=CC1=2)=O

Computed Properties

  • Exact Mass: 193.03750770g/mol
  • Monoisotopic Mass: 193.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Density: 1.379±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 216-220°
  • Solubility: Slightly soluble (2.3 g/l) (25 º C),

methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate Security Information

  • HazardClass:IRRITANT

methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate Pricemore >>

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